Cas no 2228698-86-8 (4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine)

• Product Name: 4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine
• CAS No: 2228698-86-8
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 5970127
• PubChem ID: 165686556
• Update Time: 2025-05-20

4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine
• 4-methoxy-4-[(4-nitro-1H-pyrazol-3-yl)methyl]piperidine
• 2228698-86-8
• EN300-1791971

• Inchi： 1S/C10H16N4O3/c1-17-10(2-4-11-5-3-10)6-8-9(14(15)16)7-12-13-8/h7,11H,2-6H2,1H3,(H,12,13)
• InChI Key： SAMOUSSIUXXZQP-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=C(C=NN2)[N+](=O)[O-])CCNCC1

Computed Properties

• Exact Mass: 240.12224039g/mol
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.8Ų

Additional information on 4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine

Introduction to 4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine (CAS No. 2228698-86-8)

4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228698-86-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a methoxy group and a nitro-substituted pyrazole moiety enhances its reactivity and binding affinity, which are critical factors in drug design. These features make the compound a valuable scaffold for developing novel pharmacological agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their favorable pharmacokinetic profiles and ability to modulate various biological targets. The specific substitution pattern in 4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine positions it as a promising candidate for further investigation in the development of drugs targeting neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of this compound is its potential to interact with multiple receptor systems, which is often a key requirement for effective therapeutic intervention. The nitro group in the pyrazole ring can participate in hydrogen bonding and hydrophobic interactions, while the methoxy group provides additional binding sites. These interactions are crucial for achieving high selectivity and efficacy in drug candidates.

Recent studies have begun to unravel the mechanisms by which such piperidine derivatives exert their effects. For instance, research has suggested that compounds with similar structural motifs may inhibit enzymes or receptors involved in pain signaling, neurodegeneration, and cancer progression. The nitro-substituted pyrazole moiety, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive feature for drug design.

The synthesis of 4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine presents unique challenges due to the complexity of its molecular framework. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high purity and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have significantly improved the efficiency of its synthesis, enabling researchers to explore its pharmacological properties more effectively.

In addition to its synthetic considerations, the biological evaluation of 4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine is a critical area of focus. Preclinical studies have demonstrated that this compound exhibits potent activity against various disease models, including inflammation and neurological disorders. These findings have laid the groundwork for further clinical investigations aimed at assessing its therapeutic potential in humans.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine and biological targets. By leveraging computational tools, researchers can predict binding affinities, identify key interaction sites, and optimize molecular structures for improved efficacy. These insights have accelerated the discovery process and guided the development of more refined drug candidates.

The future prospects for 4-methoxy-4-(4-nitro-1H-pyrazol-3-yl)methylpiperidine are promising, with ongoing research focusing on refining its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel treatments for a wide range of diseases.

In conclusion, 4-methoxy- 4- ( 4-nitro- 1H-pyrazol- 3-yl) methylpiperidine, as represented by CAS No. 2228698- 86-8, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to next-generation therapeutics.